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Abstract
2-Methoxyethyl 4-methylbenzenesulfonate, also known as 2-methoxyethyl tosylate, is a

versatile chemical intermediate with significant applications in organic synthesis. This

document provides an in-depth review of its chemical properties, synthesis, and reactivity.

Detailed experimental protocols for its preparation are presented, alongside a summary of its

key physical and spectroscopic data. Furthermore, this guide illustrates the primary reaction

mechanism associated with this compound, highlighting its utility as an alkylating agent.

Chemical Properties and Applications
2-Methoxyethyl 4-methylbenzenesulfonate is an organic compound classified as a sulfonate

ester. Its structure features a 2-methoxyethyl group attached to a tosylate group, which is an

excellent leaving group. This structural characteristic makes it a highly effective reagent for

introducing the 2-methoxyethyl moiety into various molecules through nucleophilic substitution

reactions.[1][2][3]

Its primary application lies in its role as an alkylating agent in specialized organic synthesis.[1]

The tosylate group is readily displaced by a wide range of nucleophiles, including amines,

azides, and thiocyanates, facilitating the formation of new carbon-nucleophile bonds.[1] This

reactivity is particularly valuable in the synthesis of more complex chemical architectures.[1]
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For instance, it has been used in the preparation of novel benzimidazole derivatives

investigated for their potential as antihistamine agents.[1] Beyond medicinal chemistry, it serves

as a building block in the development of agrochemicals and materials science.[1]

Quantitative Data
The following tables summarize the key physical and chemical properties of 2-Methoxyethyl 4-
methylbenzenesulfonate and its ethoxy analogue for comparison.

Table 1: Physical and Chemical Properties

Property
2-Methoxyethyl 4-
methylbenzenesulfonate

2-Ethoxyethyl 4-
methylbenzenesulfonate

Molecular Formula C₁₀H₁₄O₄S[2][4][5][6] C₁₁H₁₆O₄S[7][8][9][10]

Molecular Weight 230.28 g/mol [2][3][4] 244.31 g/mol [8][9]

Appearance
Colorless to yellow liquid[11]

[12]

Colorless to pale yellow

liquid[7][9]

Boiling Point ~344 °C[3] 107 °C @ 0.075 Torr[8][9]

Melting Point 10 °C[3] Liquid at room temperature[10]

Purity ≥97.0%[11] NLT 97%[9]

Table 2: Spectroscopic Data for 2-(2-(2-Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate

(a related compound with a longer ether chain)
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Nucleus
Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Assignment

¹H NMR (400

MHz, CDCl₃)
2.42 s - CH₃ (tosyl)

3.35 s - OCH₃

3.50 t - CH₂

3.59 q - CH₂ (multiple)

3.67 t - CH₂

4.14 t - CH₂-O-Tosyl

7.32 d - Aromatic CH

7.78 d - Aromatic CH

Data sourced from a representative synthesis of a similar compound, 2-(2-(2-

Methoxyethoxy)ethoxy)ethyl 4-Methylbenzenesulfonate.[13]

Experimental Protocols
Synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate
Method 1: From 2-methoxyethanol and p-toluenesulfonyl chloride

This procedure details the synthesis of 2-methoxyethyl tosylate from commercially available

starting materials.[12]

Materials:

2-methoxyethanol (38 g)

Pyridine (12 ml)

p-toluenesulfonyl chloride (95.3 g)
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Concentrated hydrochloric acid (200 ml)

Ice

Methylene chloride

Water

Saturated sodium chloride solution

Magnesium sulfate

Procedure:

A solution of 38 g of 2-methoxyethanol in 12 ml of pyridine is prepared.

The solution is cooled to 0°C.

95.3 g of p-toluenesulfonyl chloride is added portionwise over two hours at 0°C.[12]

The reaction mixture is stirred for 20 hours.[12]

The mixture is then poured into a mixture of 200 ml of concentrated hydrochloric acid and

1 liter of ice cubes.[12]

The product is extracted with methylene chloride.

The organic layer is washed successively with methylene chloride, water, and a saturated

sodium chloride solution.[12]

The organic phase is dried over magnesium sulfate.[12]

The solvent is removed under reduced pressure to yield the product as a yellow oil (99 g).

[12]

Reaction Mechanisms and Workflows
Synthesis Workflow
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The synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate follows a straightforward

esterification reaction. The workflow can be visualized as follows:

Synthesis Workflow of 2-Methoxyethyl 4-methylbenzenesulfonate

2-methoxyethanol

Reaction Mixture
(0°C, 20h)

p-toluenesulfonyl chloride Pyridine (base)

Acidic Workup
(HCl, ice)

Extraction
(Methylene chloride)

Washing
(Water, Brine)

Drying
(MgSO4)

Solvent Removal

2-Methoxyethyl 4-methylbenzenesulfonate
(Product)
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Methoxyethyl 4-methylbenzenesulfonate.

Nucleophilic Substitution (Sₙ2) Reaction Mechanism
The primary reactivity of 2-Methoxyethyl 4-methylbenzenesulfonate is as an electrophile in

Sₙ2 reactions. The tosylate group is an excellent leaving group due to the resonance

stabilization of the resulting anion. This makes the carbon atom to which it is attached highly

susceptible to nucleophilic attack.[1]

Sₙ2 Reaction of 2-Methoxyethyl 4-methylbenzenesulfonate

Reactants

Transition State

Products

Nu:

[Nu---CH₂(CH₂OCH₃)---OTs]⁻

CH₃OCH₂CH₂-OTs

Nu-CH₂CH₂OCH₃ TsO⁻

Click to download full resolution via product page

Caption: Generalized Sₙ2 reaction mechanism involving a nucleophile (Nu:) and 2-
Methoxyethyl 4-methylbenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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